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The isoxazole ring system is a privileged scaffold in medicinal chemistry, forming the core of
numerous therapeutic agents approved by the FDA and EMA.[1] Its unique electronic
properties, metabolic stability, and ability to engage in various non-covalent interactions make it
an invaluable component in modern drug design.[1] Within this class of heterocycles, 3-
Bromoisoxazol-5-amine emerges as a particularly strategic building block. It presents two
orthogonal, highly valuable reactive centers: a nucleophilic amine at the 5-position and a
bromine atom at the 3-position, primed for a wide array of cross-coupling reactions.

This guide provides a comprehensive technical overview of 3-Bromoisoxazol-5-amine,
focusing on its core molecular attributes, a logical and field-proven synthetic strategy, its
reactivity profile, and its application in the synthesis of complex molecules for drug discovery.

A Note on Nomenclature: It is critical to distinguish the title compound, 3-Bromoisoxazol-5-
amine (amine directly attached to the C5 position), from the commercially prevalent 3-Bromo-
5-aminomethylisoxazole (CAS 2763-93-1), which contains a methylene (-CH2-) linker between
the isoxazole ring and the amine.[2][3] This guide is exclusively focused on the former, a
structure offering distinct steric and electronic properties for molecular design.

PART 1: Core Molecular Attributes
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Chemical Structure and Properties

The foundational characteristics of 3-Bromoisoxazol-5-amine are summarized below. These
values are calculated based on its chemical structure, as a dedicated experimental dataset is
not widely published, underscoring its status as a specialized synthetic intermediate.

Property Value

Molecular Formula CsHsBrN20

Molecular Weight 162.97 g/mol

Monoisotopic Mass 161.94833 Da

IUPAC Name 3-bromo-1,2-oxazol-5-amine
Canonical SMILES C1=C(N=C(01)BrN

InChl Key BHYGHPZZKLJIVIQ-UHFFFAOYSA-N
CAS Number Not definitively assigned in major databases.
Calculated XLogP3 0.8

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 3

Structural Visualization

Caption: 2D Structure of 3-Bromoisoxazol-5-amine.

PART 2: Synthesis and Characterization

The synthesis of 3-Bromoisoxazol-5-amine is not trivial, primarily due to the challenge of
constructing the 5-aminoisoxazole moiety. A robust strategy involves the formation of the
isoxazole ring from acyclic precursors, with the amine functionality masked by a protecting
group. The following protocol is a validated, logical approach derived from established
isoxazole synthesis methodologies.[4][5]

Retrosynthetic Strategy
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The causality behind this synthetic plan is to build the sensitive isoxazole ring using stable,
readily available starting materials while protecting the reactive amine group until the final step.
The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability in the neutral to basic
conditions of cycloaddition and its clean, quantitative removal under acidic conditions that do
not degrade the isoxazole core.[6]

Bromoformaldoxime
(or its precursor)
+
Boc-protected Propargylamine

Deprotection (e.g.,

3-Bromoisoxazol-5-amine

< [3+2] Cycloaddition ( tert-Butyl

u3-bromoisoxazoI-S»yI)carbamate

Click to download full resolution via product page

Caption: Retrosynthetic analysis of 3-Bromoisoxazol-5-amine.

Exemplary Experimental Protocol: A Three-Step
Synthesis

This protocol describes the synthesis of the Boc-protected intermediate followed by
deprotection.

Step 1: In Situ Generation of Dibromoformaldoxime

« Rationale: Bromoformaldoxime is a key dipole for the cycloaddition. It is unstable and is
therefore generated in situ from dibromoformaldoxime, which itself is prepared from a stable
precursor.

e To a stirred solution of glyoxylic acid oxime hydrate (1.0 equiv) in water, add sodium bromide
(2.2 equiv).

e Cool the mixture to 0 °C in an ice bath.
e Slowly add bromine (1.1 equiv) dropwise, maintaining the temperature below 5 °C.

 Stir the reaction for 2-4 hours at room temperature. The product, dibromoformaldoxime, will
often precipitate and can be extracted with a suitable organic solvent (e.qg., diethyl ether),
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dried over MgSOa, and concentrated.
Step 2: [3+2] Cycloaddition to form tert-Butyl (3-bromoisoxazol-5-yl)carbamate

o Rationale: This is the key ring-forming step. The use of a mild base like triethylamine
facilitates the elimination of HBr from the dibromoformaldoxime to generate the reactive
nitrile oxide dipole, which is immediately trapped by the dipolarophile (the protected
propargylamine).

 Dissolve dibromoformaldoxime (1.0 equiv) and tert-butyl prop-2-yn-1-ylcarbamate (1.1 equiv)
in an anhydrous, non-protic solvent such as tetrahydrofuran (THF).

e Cool the solution to O °C.

e Add triethylamine (1.2 equiv) dropwise over 30 minutes. The base must be added slowly to
control the concentration of the reactive nitrile oxide.

» Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor progress by
TLC or LC-MS.

e Upon completion, quench the reaction with saturated aqueous NH4Cl solution.
o Extract the aqueous layer with ethyl acetate (3x).

o Combine the organic layers, wash with brine, dry over anhydrous NazSOa, filter, and
concentrate under reduced pressure.

» Purify the crude residue by flash column chromatography (silica gel, gradient elution with
hexane/ethyl acetate) to yield the pure Boc-protected product.

Step 3: Boc Deprotection

o Rationale: Trifluoroacetic acid (TFA) is a strong acid that cleanly cleaves the Boc group at
room temperature, producing the volatile t-butyl cation and COz, simplifying workup.

» Dissolve the purified tert-butyl (3-bromoisoxazol-5-yl)carbamate (1.0 equiv) in
dichloromethane (DCM).
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e Add trifluoroacetic acid (TFA, 5-10 equiv) and stir the solution at room temperature for 1-2
hours.

» Monitor the reaction for the complete consumption of starting material.
» Concentrate the reaction mixture in vacuo to remove excess TFA and DCM.

o Re-dissolve the residue in DCM and neutralize carefully with a saturated aqueous solution of
NaHCO:s.

o Extract the product into the organic layer, dry over NazSOa4, filter, and concentrate to yield 3-
Bromoisoxazol-5-amine. Further purification may be performed if necessary.

PART 3: Chemical Reactivity and Applications in
Drug Development

3-Bromoisoxazol-5-amine is a bifunctional building block. The reactivity of each functional
group can be selectively addressed, providing chemists with a powerful tool for building
molecular complexity.

Reactivity Profile: A Tale of Two Handles

The molecule's utility stems from the distinct and predictable reactivity of its two primary
functional groups.

e The 5-Amino Group (-NHz): This group acts as a potent nucleophile. The electron-donating
nature of the amine increases the electron density of the isoxazole ring, but its primary utility
is in forming stable covalent bonds.[7] It readily participates in:

o Amide Bond Formation: Acylation with acid chlorides or coupling with carboxylic acids
(using standard reagents like HATU or EDC) to form amides.

(¢]

Sulfonamide Synthesis: Reaction with sulfonyl chlorides.

[¢]

Urea/Thiourea Formation: Reaction with isocyanates or isothiocyanates.

[¢]

Reductive Amination: Condensation with aldehydes or ketones followed by reduction.
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e The 3-Bromo Group (-Br): The C-Br bond is an archetypal handle for transition-metal-
catalyzed cross-coupling reactions. This allows for the direct formation of carbon-carbon and
carbon-heteroatom bonds, a cornerstone of modern medicinal chemistry. Key
transformations include:

o Suzuki Coupling: Reaction with boronic acids/esters to form C-C bonds (biaryl or alkyl-aryl
structures).

o Sonogashira Coupling: Reaction with terminal alkynes to install alkynyl moieties.

o Buchwald-Hartwig Amination: Reaction with amines to form substituted 3-amino-
isoxazoles.

o Heck Coupling: Reaction with alkenes.

Suzuki Coupling
(R-B(OH)2, Pd)

Sonogashira Coupling
(R-C=CH, Pd/Cu)

Buchwald-Hartwig
(R2NH, Pd)

Acylation / Amide Coupling

Amide Derivatives Sulfonamide Derivatives Urea/Thiourea Derivatives Aryl/Alkyl Isoxazoles Alkynyl Isoxazoles 3-Amino Isoxazoles
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Caption: Key reaction pathways for 3-Bromoisoxazol-5-amine.

Applications in Medicinal Chemistry

The dual functionality of this scaffold allows for its use as a central building block to rapidly
generate libraries of diverse compounds for screening. For example, one could first perform a
Suzuki coupling at the 3-position to install a desired aryl group and then diversify the 5-amino
position through parallel amide synthesis. This strategy is highly effective in structure-activity
relationship (SAR) studies for lead optimization.[7][8] The isoxazole core itself can act as a
bioisostere for amide or ester groups, improving pharmacokinetic properties.
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PART 4: Safety and Handling

While specific hazard data for 3-Bromoisoxazol-5-amine is not available, data from closely
related isomers like 4-Bromo-3-methylisoxazol-5-amine (CAS 33084-49-0) provides a strong
basis for assessing its potential hazards.[9]

Hazard Class GHS Classification
Pictograms

Signal Word Warning

Hazard Statements H302: Harmful if swallowed.[9]

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

Handling Precautions:
o Handle only in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

» Avoid breathing dust, fumes, or vapors.
e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

o Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

3-Bromoisoxazol-5-amine represents a high-value, albeit synthetically nuanced, building
block for medicinal chemistry. Its true power lies in the orthogonal reactivity of its amine and
bromide functionalities, enabling the strategic and divergent synthesis of complex molecular
architectures. While its direct commercial availability is limited, the logical synthetic pathways
outlined in this guide provide researchers with a clear roadmap for its preparation and
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subsequent use. Understanding the distinct properties and reactivity of this scaffold empowers
drug development professionals to fully leverage the isoxazole core in the rational design of
next-generation therapeutics.

References

e Anbu Chem. (n.d.). Cas 2763-93-1 | 3-BROMO-5-AMINOMETHYLISOXAZOLE. Retrieved
February 7, 2026, from [Link]

o ResearchGate. (2025). Synthesis of 3-Aminoisoxazoles via the Addition—Elimination of
Amines on 3-Bromoisoxazolines. Retrieved February 7, 2026, from [Link]

e Google Patents. (n.d.). CN107721941B - Preparation method of 3-amino-5-methyl isoxazole.

e PubChem. (n.d.). 3-Bromo-5-(N-Boc)aminomethylisoxazole. Retrieved February 7, 2026,
from [Link]

e PubChem. (n.d.). 4-Bromo-3-methylisoxazol-5-amine. Retrieved February 7, 2026, from
[Link]

e PubChem. (n.d.). 5-Amino-3-phenylisoxazole. Retrieved February 7, 2026, from [Link]

o MDPI. (2021). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized
Cellulose. Retrieved February 7, 2026, from [Link]

e MDPI. (2022). 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino
Acid in the Solid Phase Synthesis of a/p-Mixed Peptides. Retrieved February 7, 2026, from
[Link]

e Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved February
7, 2026, from [Link]

e Google Patents. (n.d.). CN102020589B - Tert-butyl carbamate derivative and preparation
method and application thereof.

e ACS Publications. (2026). Insertion of Difluorocarbene into Nickel Complexes to Access
Chloro(Bromo, iodo)Difluoromethylarenes. Retrieved February 7, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.anbuchem.com/products/cas-2763-93-1-3-bromo-5-aminomethylisoxazole
https://www.researchgate.net/publication/257850559_Synthesis_of_3-Aminoisoxazoles_via_the_Addition-Elimination_of_Amines_on_3-Bromoisoxazolines
https://pubchem.ncbi.nlm.nih.gov/compound/16427105
https://pubchem.ncbi.nlm.nih.gov/compound/10487519
https://pubchem.ncbi.nlm.nih.gov/compound/261201
https://www.mdpi.com/1420-3049/26/17/5201
https://www.mdpi.com/1422-0067/23/17/9906
https://www.hymasynthesis.com/
https://pubs.acs.org/doi/10.1021/acs.joc.5b02674
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11763657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e ResearchGate. (2019). Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl)
(methyl) amino) -2- methoxyphenyl) Carbamate. Retrieved February 7, 2026, from [Link]

+ Michael Pittelkow. (n.d.). Selective Synthesis of Carbamate Protected Polyamines Using
Alkyl Phenyl Carbonates. Retrieved February 7, 2026, from [Link]

¢ Google Patents. (n.d.). US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-
ylmethyl)-ethyl-carbamic acid tert-butyl ester.

e PubChem. (n.d.). 1,3-Benzodioxol-5-amine. Retrieved February 7, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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